Cas no 1250094-51-9 (2-[[(2,4-Difluorophenyl)thio]methyl]Pyrrolidine)
1250094-51-9 structure
Product Name:2-[[(2,4-Difluorophenyl)thio]methyl]Pyrrolidine
CAS No:1250094-51-9
MF:C11H13F2NS
MW:229.289428472519
CID:2129188
Update Time:2023-08-04
2-[[(2,4-Difluorophenyl)thio]methyl]Pyrrolidine Chemical and Physical Properties
Names and Identifiers
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- 2-[[(2,4-difluorophenyl)thio]methyl]Pyrrolidine
- 2-[[(2,4-Difluorophenyl)thio]methyl]Pyrrolidine
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- Inchi: 1S/C11H13F2NS/c12-8-3-4-11(10(13)6-8)15-7-9-2-1-5-14-9/h3-4,6,9,14H,1-2,5,7H2
- InChI Key: BFUUWLAVVOIPMR-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1F)F)CC1CCCN1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 203
- Topological Polar Surface Area: 37.3
2-[[(2,4-Difluorophenyl)thio]methyl]Pyrrolidine Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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